BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methyl-2-quinoxalinecarboxylic acid-d4 CAS
number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

3-Methyl-2-quinoxalinecarboxylic
acid-d4

cat. No.: B15553876
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An In-depth Technical Guide to 3-Methyl-2-quinoxalinecarboxylic acid-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-2-quinoxalinecarboxylic acid-d4 (MQCA-d4) is the deuterated analogue of 3-
Methyl-2-quinoxalinecarboxylic acid (MQCA). MQCA is the primary and stable metabolite of the
quinoxaline-based veterinary drugs, Carbadox and Olaquindox. Due to the carcinogenic
concerns associated with the parent drugs and their metabolites, regulatory bodies worldwide
monitor their residues in food products of animal origin. The deuterated form, MQCA-d4, serves
as an ideal internal standard for accurate quantification of MQCA residues in various biological
matrices using sensitive analytical techniques like liquid chromatography-tandem mass
spectrometry (LC-MS/MS). Its use is critical for ensuring food safety and for conducting
pharmacokinetic and metabolism studies of Carbadox and Olaquindox.

Physicochemical Properties

A summary of the key physicochemical properties for 3-Methyl-2-quinoxalinecarboxylic acid-
d4 is presented below.
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Property Value Reference
CAS Number 2244217-93-2 [11[2]
Molecular Formula C10H4D4N202 [3114]
Molecular Weight 192.21 g/mol [11[3114]

MQCA-d4, 3-Methyl-2-
Synonyms . : o [3](5]
quinoxalinecarboxylic Acid-d4

Unlabeled CAS Number 74003-63-7 [3][5]

Synthesis

A reported efficient synthesis of 3-Methyl-2-quinoxalinecarboxylic acid-d4 (MQCA-d4) starts
from aniline-d5, achieving high isotopic enrichment. The chemical structure is confirmed using
1H NMR, and the isotopic abundance is determined by mass spectrometry.

Role in Drug Metabolism and Safety

3-Methyl-2-quinoxalinecarboxylic acid (MQCA) is a significant metabolite of the veterinary
antimicrobial agents Carbadox and Olaquindox. These drugs undergo extensive metabolism in
animals, with the reduction of the N-oxide group being a major pathway. The parent
compounds and some of their metabolites have shown potential carcinogenic and mutagenic
effects, leading to their ban in many regions for use in food-producing animals. MQCA is
considered a marker residue for monitoring the use of Olaquindox.

Metabolic Pathway of Olaquindox

The metabolic conversion of Olaquindox involves several steps, ultimately leading to the
formation of MQCA.

Metabolic Pathway of Olaquindox to MQCA

. Metabolism in vivo Monooxy and Deoxy Hydrolysis > 3-Methyl-2-quinoxalinecarboxylic acid
ClERumEDs > Metabolites (MQCA)
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Caption: Metabolic conversion of Olaquindox to MQCA.

Experimental Protocols: Quantification of MQCA
using MQCA-d4

MQCA-d4 is predominantly used as an internal standard in isotope dilution mass spectrometry
for the precise quantification of MQCA in food products of animal origin. Below are detailed
methodologies derived from established analytical methods.

General Experimental Workflow

The quantification of MQCA from animal tissues generally involves sample preparation
(including hydrolysis and extraction), purification, and subsequent analysis by LC-MS/MS.
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General Workflow for MQCA Analysis

Sample Preparation

Animal Tissue Sample
(e.g., pork, chicken muscle)

l

Spike with MQCA-d4
(Internal Standard)

l

Hydrolysis
(e.g., 1.0 M NaOH)

l

Liquid-Liquid Extraction
(e.g., with n-hexane for defatting)

Purification

Solid Phase Extraction (SPE)
(e.g., mixed anion-exchange cartridge)

LC-MS/MS Analysis
(Reversed-phase C18 column)

Quantification
(Isotope Dilution)

Click to download full resolution via product page

Caption: Workflow for MQCA quantification in animal tissues.
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Detailed Methodologies

Sample Preparation:

Homogenization: Homogenize a representative portion of the animal tissue (e.g., muscle,
liver).

Spiking: Add a known concentration of 3-Methyl-2-quinoxalinecarboxylic acid-d4 solution
(internal standard) to the homogenized sample.

Hydrolysis: Treat the sample with a hydrolysis agent to release bound MQCA. A common
method is basic hydrolysis using 1.0 M NaOH solution.

Extraction and Defatting: Perform a liquid-liquid extraction to isolate the analyte. Defatting
with n-hexane is often employed for fatty matrices.

Purification: Utilize solid-phase extraction (SPE) for sample clean-up. A mixed anion-
exchange cartridge is effective for this purpose. The purified extract is then evaporated and
reconstituted in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis:

Chromatographic Separation: Employ a reversed-phase C18 column for the separation of
MQCA and MQCA-d4.

Mass Spectrometry Detection: Use a tandem mass spectrometer in selected reaction
monitoring (SRM) or multiple reaction monitoring (MRM) mode. The transitions for MQCA
and MQCA-d4 are monitored for quantification.

Quantitative Data

The following tables summarize the performance characteristics of analytical methods for the

quantification of MQCA in various animal-derived food products.

Table 1: Limits of Detection (LOD) and Quantification
(LOQ) for MQCA

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15553876?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Matrix LOD (pgl/kg) LOQ (pg/kg) Reference
Pork 0.90 3.00 [5]
Swine Liver 151 5.02 [5]
Pig Kidney 0.94 3.13 [5]
Fish 1.04 3.46 [5]
Prawn 1.62 5.40 [5]
Crab 1.80 6.00 [5]
Chicken Muscle 0.4 [6]

Table 2: Recovery Rates for MQCA Analysis

Spiked Levels

Average Recovery

Matrix Reference
(ng/kg) (%)
Animal Tissues &
) 3-100 73.6 - 89.0 [5]
Aquatic Products
Porcine & Chicken
(Muscles & Livers),
] ) 0.1,0.2,1.0 62.4 - 118 [3]
Fish & Shrimp
(Muscles)
Pork 0.5,1.0,5.0 90.5 - 119.6 [4117]
Chicken Muscle
1.0, 5.0, 50.0 71.7 -82.4 [6]
(External Standard)
Chicken Muscle
1.0, 5.0, 50.0 96.3 - 103.7 [6]

(Internal Standard)

Table 3: Linearity of Calibration Curves for MQCA
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Concentration Range . .
Correlation Coefficient (r)  Reference

(nglL)

2 - 500 > 0.990 [5]

1.0 - 20.0 > 0.9996 [3]

1.0-50 >0.99 [4][7]

1.0 - 100 >0.99 [6]
Conclusion

3-Methyl-2-quinoxalinecarboxylic acid-d4 is an indispensable tool for the accurate and
reliable quantification of its non-deuterated analogue, a key metabolite of the veterinary drugs
Carbadox and Olaquindox. The use of this deuterated internal standard in conjunction with LC-
MS/MS provides the sensitivity and specificity required for regulatory monitoring and research
in drug metabolism and food safety. The methodologies and data presented in this guide offer a
comprehensive resource for professionals in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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